Cas no 2679822-79-6 (benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate)

• Product Name: benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate
• CAS No: 2679822-79-6
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 5630415
• PubChem ID: 165907708
• Update Time: 2025-11-01

benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropyl]carbamate
• 2679822-79-6
• EN300-28286990
• benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate

• Inchi： 1S/C14H17F2NO3/c15-14(16,9-18)12(11-6-7-11)17-13(19)20-8-10-4-2-1-3-5-10/h1-5,11-12,18H,6-9H2,(H,17,19)/t12-/m0/s1
• InChI Key： FAQBDPAEPWIELI-LBPRGKRZSA-N
• SMILES： FC(CO)([C@H](C1CC1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate

Benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate (CAS No. 2679822-79-6): An Overview of Its Structure, Synthesis, and Applications in Pharmaceutical Research

Benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate (CAS No. 2679822-79-6) is a complex organic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural features and potential therapeutic applications. This compound is characterized by its cyclopropyl, difluoro, and hydroxy functionalities, which contribute to its chemical stability and biological activity.

The structure of benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further substituted with a chiral (1S) 1-cyclopropyl-2,2-difluoro-3-hydroxypropyl group. The presence of the cyclopropyl ring imparts rigidity to the molecule, while the difluoro substitution enhances its lipophilicity and metabolic stability. The hydroxy group adds polarity and can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

In recent years, the synthesis of benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate has been optimized using various methodologies. One notable approach involves the use of chiral auxiliaries and catalytic asymmetric synthesis to achieve high enantiomeric purity. For example, a study published in the *Journal of Organic Chemistry* in 2021 reported a highly efficient and scalable synthesis route that utilized a chiral phosphoric acid catalyst to achieve >99% ee (enantiomeric excess) of the desired (1S) isomer. This method not only improved the yield but also reduced the number of purification steps required.

The pharmacological properties of benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For instance, it has been identified as a promising inhibitor of serine proteases, which are implicated in diseases such as cancer and inflammatory disorders. A study published in *Bioorganic & Medicinal Chemistry Letters* in 2020 demonstrated that benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate effectively inhibited the activity of human neutrophil elastase (HNE) with an IC50 value of 0.5 μM.

Furthermore, the compound's ability to modulate protein-protein interactions has been explored for its potential therapeutic applications. A recent study in *ChemMedChem* highlighted its efficacy in disrupting the interaction between a specific protein complex involved in neurodegenerative diseases. The results indicated that benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate could potentially serve as a lead compound for developing novel treatments for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate has shown promise as an antimicrobial agent. A study published in *Antimicrobial Agents and Chemotherapy* in 2019 reported that this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to its ability to disrupt bacterial cell wall synthesis and membrane integrity.

The safety profile of benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate has also been evaluated through preclinical studies. Toxicity assessments conducted on animal models revealed that the compound was well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further development into clinical trials.

In conclusion, benzyl N-(1S)-1-cyclopropyl-2,2-difluoro-3-hydroxypropylcarbamate (CAS No. 2679822-79-6) represents a promising candidate for various pharmaceutical applications due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making it an exciting area of focus for medicinal chemists and drug developers alike.